Cas no 115977-36-1 (rac-(1R,2S)-2-(3-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-nitrophenyl)cyclopropan-1-amine
• CAS No: 115977-36-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 183081
• PubChem ID: 189343
• Update Time: 2025-04-19

rac-(1R,2S)-2-(3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-(3-nitrophenyl)-, (1R,2S)-rel-
• rac-(1R,2S)-2-(3-nitrophenyl)cyclopropan-1-amine
• 115977-36-1
• Cyclopropanamine, 2-(3-nitrophenyl)-, trans-
• EN300-1823406
• DTXSID80921885
• 2-(3-nitrophenyl)cyclopropan-1-amine
• trans-2-(3-Nitrophenyl)cyclopropanamine
• SCHEMBL7090505

• Inchi： 1S/C9H10N2O2/c10-9-5-8(9)6-2-1-3-7(4-6)11(12)13/h1-4,8-9H,5,10H2/t8-,9+/m0/s1
• InChI Key： FGGNZQAIWREEHT-DTWKUNHWSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)[C@@H]1C[C@H]1N)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes